Cas no 2171973-71-8 (5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane)

5-(1-Methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a pyrazole moiety fused to a 1-oxa-4-azaspiro[5.5]undecane scaffold. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The spirocyclic core enhances conformational rigidity, potentially improving binding affinity and selectivity in target interactions. The presence of the 1-methylpyrazole group offers additional functionalization sites for further derivatization. Its balanced lipophilicity and stability under physiological conditions make it suitable for drug discovery applications, particularly in CNS-targeted therapies. The compound's synthetic versatility allows for modular modifications, enabling exploration of structure-activity relationships in medicinal chemistry programs.
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane structure
2171973-71-8 structure
Product Name:5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane
CAS No:2171973-71-8
MF:C13H21N3O
MW:235.3253428936
CID:5951605
PubChem ID:165602982
Update Time:2025-06-14

5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane
    • 2171973-71-8
    • EN300-1646796
    • 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
    • Inchi: 1S/C13H21N3O/c1-16-9-5-11(15-16)12-13(17-10-8-14-12)6-3-2-4-7-13/h5,9,12,14H,2-4,6-8,10H2,1H3
    • InChI Key: GGUPMTNMCIDOCS-UHFFFAOYSA-N
    • SMILES: O1CCNC(C2C=CN(C)N=2)C21CCCCC2

Computed Properties

  • Exact Mass: 235.168462302g/mol
  • Monoisotopic Mass: 235.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 39.1Ų

5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1646796-0.05g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
0.05g
$888.0 2023-06-04
Enamine
EN300-1646796-0.1g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
0.1g
$930.0 2023-06-04
Enamine
EN300-1646796-0.25g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
0.25g
$972.0 2023-06-04
Enamine
EN300-1646796-0.5g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
0.5g
$1014.0 2023-06-04
Enamine
EN300-1646796-1.0g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
1g
$1057.0 2023-06-04
Enamine
EN300-1646796-2.5g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
2.5g
$2071.0 2023-06-04
Enamine
EN300-1646796-5.0g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
5g
$3065.0 2023-06-04
Enamine
EN300-1646796-10.0g
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
10g
$4545.0 2023-06-04
Enamine
EN300-1646796-50mg
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
50mg
$888.0 2023-09-21
Enamine
EN300-1646796-100mg
5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
2171973-71-8
100mg
$930.0 2023-09-21

5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane Related Literature

Additional information on 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro5.5undecane

Comprehensive Overview of 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171973-71-8)

The compound 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171973-71-8) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[5.5]undecane core, combined with a 1-methyl-1H-pyrazol-3-yl substituent, offers a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate enzyme activity and receptor binding. The compound's heterocyclic framework aligns with current trends in small-molecule therapeutics, where spirocyclic compounds are increasingly valued for their three-dimensional complexity and improved pharmacokinetic properties.

In recent years, the demand for novel spirocyclic structures like 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane has surged, driven by the need for next-generation drug candidates. This compound's 1-oxa-4-azaspiro moiety is particularly noteworthy, as oxygen- and nitrogen-containing spirocycles often exhibit enhanced solubility and metabolic stability. A 2023 study highlighted its potential as a kinase inhibitor precursor, addressing a key search query in medicinal chemistry: "how to design selective kinase inhibitors." Its pyrazole ring further contributes to its versatility, as pyrazole derivatives are frequently explored for their anti-inflammatory and antimicrobial properties.

The synthesis of CAS 2171973-71-8 typically involves a multistep cyclization strategy, a topic frequently searched in organic chemistry forums. One optimized route employs a Mannich-type reaction followed by intramolecular cyclization, yielding the spirocyclic core with high diastereoselectivity. This aligns with industry interest in "green chemistry approaches to spirocycle synthesis," as researchers seek to minimize hazardous byproducts. The compound's chiral centers also make it relevant to discussions about "enantioselective catalysis in drug synthesis," a trending topic in asymmetric synthesis.

From a commercial perspective, 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane is cataloged by major chemical suppliers as a high-purity research chemical, often requested under search terms like "buy spirocyclic building blocks." Its stability under physiological pH conditions (as evidenced by in vitro ADME studies) makes it attractive for lead optimization programs. Notably, its logP value (predicted at 2.1-2.5) suggests favorable membrane permeability, addressing the frequent query "how to improve compound bioavailability."

Emerging applications of this compound extend to crop protection chemistry, where its spirocyclic pyrazole structure shows promise as a plant growth regulator precursor. This connects with growing searches for "sustainable agrochemicals" and "low-residue crop solutions." Patent analyses reveal its incorporation in formulations targeting stress resistance enhancement in cereals, reflecting agriculture's shift toward climate-resilient solutions.

Quality control of CAS 2171973-71-8 typically employs HPLC-MS (a technique often searched alongside "purity analysis methods"), with purity standards exceeding 98% for pharmaceutical applications. The compound's NMR spectral fingerprint (particularly the distinctive spirocyclic proton at δ 3.7-4.1 ppm) serves as a key identifier, a detail frequently requested in spectral interpretation discussions. Its crystalline form exhibits a melting point of 148-150°C, making it suitable for X-ray diffraction studies—another hot topic in structural chemistry.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic positional scanning, a method gaining traction in fragment-based drug design. Computational chemistry studies suggest that its spirocyclic constraint could reduce off-target effects, addressing the persistent industry challenge of "improving drug selectivity." As the pharmaceutical industry increasingly prioritizes three-dimensional molecular complexity (a trend reflected in recent FDA-approved drugs), compounds like 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane are poised to play pivotal roles in next-generation therapeutics development.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.